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Compound of Interest

Compound Name: Bisabolangelone

Cat. No.: B1253720 Get Quote

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the commercial availability of

purified Bisabolangelone, its biochemical properties, and its known mechanisms of action.

This document is intended for researchers, scientists, and professionals in drug development

who are interested in the potential therapeutic applications of this natural compound.

Commercial Availability of Purified Bisabolangelone
Bisabolangelone, a sesquiterpene derivative isolated from plants of the Angelica genus, is

available from several commercial suppliers specializing in life science reagents. The following

table summarizes the offerings from prominent vendors. Researchers are advised to request

lot-specific Certificates of Analysis (COA) for detailed purity and analytical data.
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Supplier
Product

Name

CAS

Number
Purity

Available

Quantities
Price (USD)

MedchemExp

ress

Bisabolangel

one
30557-81-4

>98%

(99.41%

reported for

some lots)

5 mg, 10 mg,

50 mg, 100

mg

5 mg: $120,

10 mg: $200

(Larger

quantities by

quote)

AOBIOUS
Bisabolangel

one
30557-81-4 High Purity

Minimum

order of 1 unit

(specific

quantity not

listed)

Price

available

upon request

GlpBio
Bisabolangel

one
30557-81-4 Not specified

1 mg, 5 mg,

10 mg and

larger

Price

available

upon request

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information and to obtain a Certificate of Analysis for the specific lot

being purchased. A typical COA from these suppliers includes data on purity (as determined by

HPLC), identity confirmation (by 1H NMR and/or LCMS), and physical appearance.

Experimental Protocols
The following are representative protocols for the isolation and biological evaluation of

Bisabolangelone, based on methodologies described in the scientific literature.

Bioassay-Guided Isolation of Bisabolangelone from
Angelica koreana
This protocol outlines a general procedure for the isolation of Bisabolangelone from the roots

of Angelica koreana using bioactivity to guide the purification process.

Extraction:
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Dried and powdered roots of Angelica koreana are extracted with methanol (MeOH) at

room temperature.

The solvent is evaporated under reduced pressure to yield a crude MeOH extract.

Solvent Partitioning:

The crude extract is suspended in water and sequentially partitioned with solvents of

increasing polarity, such as n-hexane, ethyl acetate (EtOAc), and n-butanol (n-BuOH).

Each fraction is tested for the desired biological activity (e.g., inhibition of melanogenesis

or anti-inflammatory effects).

Chromatographic Purification:

The most active fraction (typically the EtOAc fraction) is subjected to column

chromatography on silica gel.

A gradient elution system (e.g., n-hexane-EtOAc) is used to separate the components.

Fractions are collected and analyzed by thin-layer chromatography (TLC).

Fractions showing similar TLC profiles are combined.

Further Purification:

Active fractions from the initial column are further purified by repeated column

chromatography, potentially using different stationary phases (e.g., Sephadex LH-20) or

high-performance liquid chromatography (HPLC) until a pure compound is obtained.

Structure Elucidation:

The structure of the isolated pure compound is confirmed as Bisabolangelone using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).
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Experimental Workflow for Bisabolangelone Isolation

Dried Angelica koreana Roots

Methanol Extraction

Crude Methanol Extract
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Bioassay of Fractions

Active Fraction (EtOAc)

Silica Gel Column Chromatography
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Further Purification (HPLC)
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Workflow for the isolation of Bisabolangelone.
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In Vitro Anti-Inflammatory Assay in Macrophages
This protocol describes how to assess the anti-inflammatory effects of Bisabolangelone in a

cell-based assay using RAW 264.7 macrophage cells.

Cell Culture:

RAW 264.7 cells are cultured in DMEM supplemented with 10% fetal bovine serum (FBS)

and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 atmosphere.

Cell Treatment:

Cells are seeded in appropriate culture plates and allowed to adhere overnight.

The cells are pre-treated with various concentrations of Bisabolangelone (dissolved in

DMSO, with the final DMSO concentration kept below 0.1%) for 1-2 hours.

Inflammatory Stimulation:

Inflammation is induced by adding lipopolysaccharide (LPS) to the culture medium at a

final concentration of 1 µg/mL.

Control groups include untreated cells, cells treated with DMSO alone, and cells treated

with LPS and DMSO.

Measurement of Inflammatory Mediators:

After a suitable incubation period (e.g., 24 hours), the cell culture supernatant is collected.

The levels of inflammatory mediators such as nitric oxide (NO), prostaglandin E2 (PGE2),

and cytokines (e.g., TNF-α, IL-6, IL-1β) are quantified using commercially available kits

(e.g., Griess reagent for NO, ELISA kits for cytokines).

Western Blot Analysis:

To investigate the effect on signaling pathways, cell lysates are prepared.
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Proteins are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with

antibodies against key signaling proteins (e.g., phosphorylated and total forms of p65 NF-

κB, p38, ERK, JNK).

Signaling Pathways Modulated by Bisabolangelone
Bisabolangelone has been shown to exert its biological effects, particularly its anti-

inflammatory and hypopigmenting activities, by modulating several key signaling pathways.

Inhibition of NF-κB and MAPK Signaling Pathways
In inflammatory responses, Bisabolangelone has been demonstrated to inhibit the activation

of the NF-κB and MAPK signaling cascades.[1][2] This inhibition leads to a reduction in the

production of pro-inflammatory mediators.
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Inhibition of NF-κB and MAPK Pathways by Bisabolangelone
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Bisabolangelone inhibits inflammation by blocking MAPK and NF-κB signaling.

Modulation of Melanogenesis Signaling Pathways
Bisabolangelone has been identified as a hypopigmenting agent that inhibits melanin

production. It is suggested to modulate signaling pathways that regulate the expression of
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microphthalmia-associated transcription factor (MITF), a key regulator of melanogenic enzymes

like tyrosinase. The pathways implicated include the cAMP/PKA, MAPKs, and PI3K/AKT

pathways.
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Modulation of Melanogenesis by Bisabolangelone
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Bisabolangelone's role in the melanogenesis signaling cascade.
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This technical guide provides a foundational understanding of Bisabolangelone for research

and development purposes. For specific applications, it is crucial to consult the primary

literature and conduct independent validation studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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